3-Hydrazinylbenzamide hydrochloride
Overview
Description
Scientific Research Applications
Synthesis and Structural Studies : It's used as a precursor or intermediate in the synthesis of various chemical compounds. For example, it's involved in the formation of derivatives of 5-amino-2-hydrazino-1,3-thiazole (Balya, Vasilenko, Brovarets, & Drach, 2008), and as part of the process to synthesize substituted benzoxazole derivatives with antimicrobial activity (Alheety, 2019).
Pharmacological Applications : Some compounds derived from 3-Hydrazinylbenzamide hydrochloride show potential pharmacological properties. For instance, derivatives have been tested for their potential as anticancer agents (El-Hashash, Salem, & Al-Mabrook, 2018).
Photophysical and Photocatalytic Properties : It's also used in studies exploring photophysical properties and photocatalytic applications. For instance, hydrazone derivatives have been examined for their nonlinear optical properties and potential in photonic devices (Nair et al., 2022).
Metal Ion Detection and Interaction Studies : Hydrazone derivatives of 3-Hydrazinylbenzamide hydrochloride are studied for their metal ion binding properties, which can be useful in detecting specific metal ions in solutions (Wang, Zhao, Guo, Pei, & Zhang, 2014).
Safety And Hazards
Future Directions
While specific future directions for 3-Hydrazinylbenzamide hydrochloride are not mentioned in the search results, research into hydrazine derivatives, a related class of compounds, suggests that clinically advantageous H1 antihistamines developed with the aid of molecular techniques might be available in the future .
properties
IUPAC Name |
3-hydrazinylbenzamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O.ClH/c8-7(11)5-2-1-3-6(4-5)10-9;/h1-4,10H,9H2,(H2,8,11);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DFRKFVOTXZCNNX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NN)C(=O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydrazinylbenzamide hydrochloride | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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